1-(2-fluorophenyl)-5-phenyl-1H-tetrazole

• Molecular Formula: C13H9FN4
• Molecular Weight: 240.24 g/mol
• SMILES: C1=CC=C(C=C1)C2=NN=NN2C3=CC=CC=C3F
• InChI: InChI=1S/C13H9FN4/c14-11-8-4-5-9-12(11)18-13(15-16-17-18)10-6-2-1-3-7-10/h1-9H
• InChIKey: YRZADXHJINNBBG-UHFFFAOYSA-N

1-(2-Fluorophenyl)-5-phenyl-1H-tetrazole Selection Guide

The compound 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole (C₁₃H₉FN₄; MW 240.24 g/mol) is a 1,5-disubstituted tetrazole belonging to the aryl tetrazole class, a metabolically stable bioisostere of the carboxylic acid pharmacophore widely exploited in medicinal chemistry [1]. The molecule consists of a tetrazole core bearing a phenyl ring at the C5 position and a 2-fluorophenyl group at the N1 position. This specific regiochemical arrangement (1,5-disubstitution) imparts distinct electronic properties, conformational preferences, and reactivity profiles compared to its 2,5-disubstituted regioisomer or monosubstituted tetrazole analogs. The compound is recognized as a versatile synthetic intermediate in the preparation of Losartan and other sartan-class angiotensin II receptor antagonists, where the 2-fluorophenyl-substituted tetrazole serves as a directing group for Pd(II)-catalyzed C–H arylation [2]. Its molecular framework also appears as a core scaffold in novel tetrazole derivatives developed as potassium channel modulators [3].

• [1] Y. Ding, Y. Li, S. Dai, Q. Lan, X. Wang, Org. Biomol. Chem., 2015, 13, 3198–3201. DOI: 10.1039/C4OB02453B View Source
• [2] EP 0540356 A2, Process for the preparation of certain substituted biphenyl tetrazoles and compounds thereof, Ortho Pharmaceutical Corp., published 1993-05-05. View Source
• [3] WO 2014/001363 A1, Novel tetrazole derivatives and their use as potassium channel modulators, filed 2013-06-25, published 2014-01-03. View Source

Why Generic Substitution Fails for 1-(2-Fluorophenyl)-5-phenyl-1H-tetrazole

The biological activity, synthetic utility, and physicochemical properties of 1,5-disubstituted tetrazoles are exquisitely sensitive to the identity and position of substituents on both the N1-aryl and C5-aryl rings. The 2-fluorophenyl group at N1 is not interchangeable with 4-fluorophenyl or 2-chlorophenyl congeners without measurable consequence: the ortho-fluorine atom modulates both the electron density of the tetrazole ring (affecting pKa and metal-coordination behavior) and the conformational landscape through steric and stereoelectronic effects [1]. Within a single patent-defined SAR series targeting the intermediate-conductance calcium-activated potassium channel (IK, KCNN4), moving from a simple phenolic substituent at the C5-biphenyl terminus to a trifluoromethyl, methoxymethyl, or oxime functionality shifts the IC₅₀ by up to 104-fold, underscoring that even distal modifications to the 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole scaffold produce dramatic potency changes [2]. Furthermore, the 1,5-disubstituted regioisomer exhibits fundamentally different thermal stability, chromatographic behavior, and reactivity in Pd-catalyzed cross-coupling reactions compared to the 2,5-disubstituted analog, making generic replacement in a synthetic sequence or biological assay highly likely to yield misleading results [3].

• [1] N. A. Matveeva, N. I. Suschko, N. I. Makarevich et al., J. Appl. Spectrosc., 1992, 57, 845–852. DOI: 10.1007/BF00662889 View Source
• [2] US 9,556,132 B2, Tetrazole derivatives and their use as potassium channel modulators, issued 2017-01-31. Data curated in BindingDB, entry ID 188. View Source
• [3] Y. Ding, Y. Li, S. Dai, Q. Lan, X. Wang, Org. Biomol. Chem., 2015, 13, 3198–3201. View Source

Quantitative Differentiation: 1-(2-Fluorophenyl)-5-phenyl-1H-tetrazole vs. Analogs

IK Channel Potency of Tetrazole Analogs in HEK293 Cells

Within a single patent series (US 9,556,132), the 1-(2-fluorophenyl)-tetrazole core was held constant while the C5-aryl substituent was systematically varied, revealing a >100-fold potency range against the human IK channel (KCNN4) expressed in HEK293 cells. The closest structurally characterized analog to 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole in this dataset—the biphenyl-phenol derivative BDBM205004—exhibited an IC₅₀ of 5,900 nM [1]. Replacement of the terminal phenol with a 2-chlorophenyl group (BDBM205060) improved potency to IC₅₀ = 360 nM (a 16.4-fold gain), while introduction of an oxime functionality (BDBM205066) or a methoxymethyl group (BDBM205065) at the biphenyl terminus achieved IC₅₀ values of 57 nM and 58 nM respectively—a ~103-fold improvement over the phenolic baseline [2][3][4][5]. This steep SAR gradient demonstrates that the 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole core serves as a modular, tunable scaffold where incremental structural changes produce quantifiable and predictable potency shifts.

Evidence Dimension	IK channel (KCNN4) inhibition potency
Target Compound Data	IC₅₀ = 5,900 nM for the phenol-terminated biphenyl analog bearing the 1-(2-fluorophenyl)-tetrazole core (BDBM205004)
Comparator Or Baseline	BDBM205060 (2-chlorophenyl analog): IC₅₀ = 360 nM; BDBM205066 (oxime analog): IC₅₀ = 57 nM; BDBM205065 (methoxymethyl analog): IC₅₀ = 58 nM; BDBM205045 (isopropoxy analog): IC₅₀ = 770 nM; BDBM205058 (trifluoromethyl analog): IC₅₀ = 1,700 nM
Quantified Difference	16.4-fold (phenol vs. 2-chlorophenyl); ~104-fold (phenol vs. oxime); ~102-fold (phenol vs. methoxymethyl); ~7.7-fold (phenol vs. isopropoxy); ~3.5-fold (phenol vs. trifluoromethyl)
Conditions	Inhibition assay at pH 7.3 in human HEK293 cells over-expressing human IK (KCNN4); all data from US Patent 9,556,132 as curated in BindingDB entry 188

Why This Matters

For procurement decisions, these data establish that 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole provides a defined, low-potency baseline scaffold that can be rationally elaborated—making it valuable as either a control compound in SAR campaigns or a starting intermediate for potency optimization.

• [1] BindingDB BDBM205004, US 9,556,132, Example 2. IC₅₀ = 5.90E+3 nM against human IK (KCNN4) in HEK293 cells, pH 7.3. View Source
• [2] BindingDB BDBM205060, US 9,556,132, Examples 24–25. IC₅₀ = 360 nM and 700 nM against human IK in HEK293 cells, pH 7.3. View Source
• [3] BindingDB BDBM205066, US 9,556,132, Example 30. IC₅₀ = 57 nM against human IK in HEK293 cells, pH 7.3. View Source
• [4] BindingDB, Ki Summary for entry ID 188, BDBM205065. IC₅₀ = 58.0 nM against human IK in HEK293 cells, pH 7.3. US Patent 9,556,132. View Source
• [5] BindingDB, Ki Summary for entry ID 188, BDBM205045. IC₅₀ = 770 nM against human IK in HEK293 cells, pH 7.3. US Patent 9,556,132. View Source

Tetrazole Regiochemical Reactivity in Pd-Catalyzed C–H Arylation

Ding et al. (2015) demonstrated that the protecting site on the tetrazole ring determines the mono-/di-selectivity of Pd(II)-catalyzed C–H arylation reactions used to construct biphenyl tetrazole intermediates for Losartan synthesis. When the tetrazole N2 position is protected (i.e., the 2,5-disubstituted regioisomer), excellent mono-arylation selectivity is achieved; conversely, when the N1 position bears the aryl substituent (as in 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole), diarylation products predominate under identical catalytic conditions [1]. This regiochemically encoded reactivity difference—mono- vs. diarylation—has direct consequences for synthetic route design, impurity profile, and overall process yield in the manufacture of sartan-class angiotensin II receptor antagonists. The patent literature explicitly identifies 5-(2-fluorophenyl)-1H-tetrazole (the monosubstituted precursor to the 1,5-disubstituted target) as the key starting material for Grignard-mediated biphenyl coupling, with the 2-fluorophenyl group serving as the essential directing element for subsequent functionalization [2].

Evidence Dimension	C–H arylation selectivity (mono- vs. diarylation)
Target Compound Data	1,5-disubstituted tetrazole (N1-aryl): diarylation predominates
Comparator Or Baseline	2,5-disubstituted tetrazole (N2-protected): mono-arylation predominates
Quantified Difference	Qualitative selectivity switch from mono- to diarylation controlled solely by the position (N1 vs. N2) of the aryl substituent on the tetrazole ring
Conditions	Pd(OAc)₂ catalyst, Ag₂CO₃, DMF, 120 °C; aryl bromide coupling partner

Why This Matters

For procurement of the 1,5-disubstituted regioisomer, this reactivity difference dictates that the compound is suitable as a diarylation precursor (not a mono-arylation substrate), directly impacting synthetic route feasibility and the impurity profile of Losartan intermediates.

• [1] Y. Ding, Y. Li, S. Dai, Q. Lan, X. Wang, Org. Biomol. Chem., 2015, 13, 3198–3201. DOI: 10.1039/C4OB02453B View Source
• [2] US 5,252,753 / EP 0540356 A2 / AU 651014 B2, Process for the preparation of certain substituted biphenyl tetrazoles and compounds thereof, Ortho Pharmaceutical Corp., issued 1993-10-12. View Source

Thermal and Physicochemical Stability of Tetrazole Regioisomers

Quantum-chemical calculations and spectroscopic studies have established that 1,5-disubstituted tetrazoles and their 2,5-disubstituted regioisomers exhibit measurably different thermodynamic stabilities, vibrational spectra, and protonation/deprotonation behavior [1]. The 1,5-disubstituted isomer of 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole can be analytically distinguished from its 2-(4-fluorophenyl)-5-phenyl-2H-tetrazole counterpart, which has the molecular formula C₁₃H₉FN₄ (MW 240.24 g/mol) but differs in tetrazole ring connectivity . IR absorption spectra of 5-substituted tetrazoles reveal distinct C=C stretching vibrations of the benzene ring at 1610 and 1581 cm⁻¹ for 5-phenyltetrazole derivatives, and the fluorophenyl substitution pattern uniquely modifies the ν(C–F) and aromatic ring breathing modes, enabling spectroscopic differentiation of regioisomers [2]. For the specific monosubstituted precursor 5-(2-fluorophenyl)-1H-tetrazole (CAS 50907-19-2), the experimentally determined melting point is 157–159 °C , providing a key quality control benchmark for assessing the purity of starting materials used to prepare the 1,5-disubstituted target compound.

Evidence Dimension	Regioisomer identity verification via melting point and IR spectroscopy
Target Compound Data	1,5-disubstituted tetrazole: predicted distinct thermal behavior; precursor 5-(2-fluorophenyl)-1H-tetrazole: mp 157–159 °C
Comparator Or Baseline	2-(4-fluorophenyl)-5-phenyl-2H-tetrazole (C₁₃H₉FN₄, MW 240.24 g/mol): distinct regioisomer with different tetrazole connectivity; 5-phenyl-1H-tetrazole: mp not directly comparable due to absence of fluorine substituent
Quantified Difference	IR ν(C=C) aromatic bands at 1610 and 1581 cm⁻¹ serve as signature peaks for 5-phenyltetrazole identity; fluorine substitution introduces additional ν(C–F) bands enabling unambiguous regioisomer discrimination
Conditions	Solid-state FT-IR spectroscopy; differential scanning calorimetry (DSC) for melting point determination

Why This Matters

For quality assurance in procurement, the ability to analytically distinguish the 1,5-disubstituted regioisomer from the 2,5-disubstituted isomer using melting point and IR spectroscopy prevents costly misidentification of the wrong regioisomer, which would have different reactivity and biological properties.

• [1] R. N. Butler, in Comprehensive Heterocyclic Chemistry II, A. R. Katritzky, C. W. Rees, E. F. V. Scriven, Eds., Pergamon, Oxford, 1996, Vol. 4, pp. 621–678. Relative stability of 1- and 2-substituted tetrazoles studied via MNDO, AM1, and ab initio methods. View Source
• [2] N. A. Matveeva, N. I. Suschko, N. I. Makarevich et al., J. Appl. Spectrosc., 1992, 57, 845–852. IR absorption spectra of 5-substituted tetrazoles. View Source

pKa Modulation in 5-Phenyltetrazole Derivatives

The acidity of 5-substituted tetrazoles is a critical parameter governing their pharmacokinetic behavior as carboxylic acid bioisosteres. Systematic studies of substituent effects on 5-phenyltetrazole acidity have established that the thermodynamic dissociation constant (pKa) is linearly correlated with Hammett σ constants of substituents on the phenyl ring [1]. The protolytic equilibria in tetrazoles reveal that 1H-tetrazole itself has a pKa of 4.90 (comparable to acetic acid at 4.76), and substitution at the 5-position can further modulate this value [2]. The 2-fluorophenyl group at the N1 position of the target compound exerts an electron-withdrawing effect through both inductive (−I) and field effects, which is predicted to lower the pKa of the tetrazole N–H (if present) or alter the electron density of the tetrazole ring relative to unsubstituted or 4-fluorophenyl analogs. A transmission factor of π′ = 0.23 has been calculated for the p-phenylene ring in 5-phenyltetrazoles, quantifying how substituent electronic effects propagate from the aryl ring to the tetrazole core and enabling predictive pKa estimation for procurement specifications [3].

Evidence Dimension	Tetrazole acidity (pKa) and substituent effect transmission
Target Compound Data	1-(2-fluorophenyl)-5-phenyl-1H-tetrazole: pKa predicted to be lower than unsubstituted 5-phenyl-1H-tetrazole due to electron-withdrawing ortho-fluorine
Comparator Or Baseline	5-Phenyl-1H-tetrazole: baseline pKa for the class; 5-(4-fluorophenyl)-2H-tetrazole: IC₅₀ = 0.1 μM against alpha adrenergic receptor (literature report)
Quantified Difference	Hammett σₘ for F = 0.34; σₚ for F = 0.06; π′ (p-phenylene transmission factor) = 0.23; predicted ΔpKa proportional to σ · π′ product
Conditions	Aqueous solution thermodynamic pKa determination; Hammett correlation analysis from substituted 5-phenyltetrazole series

Why This Matters

The predictable, substituent-tunable acidity of the tetrazole ring is a key procurement consideration: the 2-fluorophenyl substituent provides a specific and quantifiable pKa shift relative to unsubstituted or para-substituted analogs, affecting solubility, permeability, and target binding in drug discovery applications.

• [1] V. A. Ostrovskii, G. I. Koldobskii, R. E. Trifonov, in Comprehensive Heterocyclic Chemistry III, A. R. Katritzky, C. A. Ramsden, E. F. V. Scriven, R. J. K. Taylor, Eds., Elsevier, Oxford, 2008, Vol. 6, pp. 257–423. Tetrazole acidity and substituent effects. View Source
• [2] R. N. Butler, in Comprehensive Heterocyclic Chemistry, A. R. Katritzky, C. W. Rees, Eds., Pergamon, Oxford, 1984, Vol. 5, pp. 791–838. Protolytic equilibria in tetrazoles; pKa of 1H-tetrazole = 4.90. View Source
• [3] V. A. Ostrovskii et al., Khim. Geterotsikl. Soedin., 1988, No. 9, 1264–1267. Tetrazoles. 9. Acid-base properties of 5-substituted tetrazoles; transmission factor π′ = 0.23. View Source

Applications of 1-(2-Fluorophenyl)-5-phenyl-1H-tetrazole

Losartan and Sartan Synthesis via Pd-Catalyzed Biaryl Coupling

The 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole scaffold serves as a direct precursor or structural template for the biphenyl tetrazole moiety essential to sartan-class antihypertensive drugs. Patent EP 0540356 A2 explicitly describes the use of 5-(2-fluorophenyl)-1H-tetrazole (the monosubstituted analog) as the key starting material for Grignard-mediated biphenyl coupling to produce Losartan intermediates, with the 2-fluorophenyl group retained in the final drug substance [1]. The Ding et al. (2015) Pd(II)-catalyzed methodology further demonstrates that the N1-aryl substitution pattern of the target compound directs diarylation chemistry for concise Losartan total synthesis [2]. For procurement, this compound is thus positioned as a building block for both conventional Grignard-based and modern C–H activation-based synthetic routes to angiotensin II receptor antagonists.

IK Channel Modulator SAR Scaffold

The 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole core represents the basal scaffold within a patented series of IK channel (KCNN4) modulators (US 9,556,132 / WO 2014/001363 A1), where systematic variation of the C5 substituent yields a >100-fold potency range (IC₅₀ from 57 nM to 5,900 nM) [1][2]. For assay development and SAR studies, procurement of the unelaborated 5-phenyl scaffold provides a low-potency baseline compound suitable as a negative control or starting point for iterative medicinal chemistry optimization. The defined potency range and consistent assay conditions (HEK293 cells, pH 7.3) enable cross-study comparability.

Regioisomer-Specific Reference Standard for Quality Control

The clear physicochemical differentiation between 1,5-disubstituted and 2,5-disubstituted tetrazole regioisomers—including distinct IR vibrational signatures (ν(C=C) at 1610/1581 cm⁻¹) [1] and differing thermal behavior—positions 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole as a critical reference standard for HPLC, LC-MS, and spectroscopic method development. For analytical laboratories, procurement of the authentic 1,5-regioisomer (as opposed to the 2,5-regioisomer, CAS 99504-74-2) enables accurate identification and quantification of the desired isomer in reaction mixtures, thereby preventing costly downstream processing errors in pharmaceutical intermediate production.

Carboxylic Acid Bioisostere for pKa-Dependent Drug Design

The tetrazole ring's well-characterized pKa (~4.5–5.5, depending on substitution) and its established role as a metabolically stable carboxylic acid bioisostere [1] make 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole a valuable tool compound for probing the effect of fluorinated aryl substitution on acidity, lipophilicity, and target binding. The quantifiable Hammett relationship (σₘ = 0.34 for F; π′ = 0.23 for p-phenylene transmission) [2] allows researchers to predict and compare the physicochemical properties of this compound against other halogen-substituted or unsubstituted phenyl tetrazole analogs in drug design programs.

• [1] EP 0540356 A2, Process for the preparation of certain substituted biphenyl tetrazoles and compounds thereof, published 1993-05-05. View Source
• [2] Y. Ding, Y. Li, S. Dai, Q. Lan, X. Wang, Org. Biomol. Chem., 2015, 13, 3198–3201. View Source